4-cyano-N-(2-(dimethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-cyano-N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C19H17FN4OS.ClH/c1-23(2)10-11-24(18(25)14-8-6-13(12-21)7-9-14)19-22-17-15(20)4-3-5-16(17)26-19;/h3-9H,10-11H2,1-2H3;1H
• InChI Key: UMGWKNFVEQEFGO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC=C(C=C3)C#N.Cl
• Molecular Formula: C19H18ClFN4OS
• Molecular Weight: 404.9 g/mol

Description

4-cyano-N-(2-(dimethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C19H18ClFN4OS and its molecular weight is 404.89. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactivity and Derivative Synthesis Research on similar compounds, such as 2-cyano-3-(dimethylamino)-N-(4-phenylthiazol-2-yl)acrylamide, has focused on their chemical reactivity towards different nitrogen nucleophiles, leading to the synthesis of a variety of heterocyclic compounds. These studies demonstrate the compound's versatility in generating isoxazoles, pyrazoles, and pyrimidines, among others, highlighting its utility in synthesizing novel organic molecules with potential biological activities (Bondock, Tarhoni, & Fadda, 2011).

Potential CNS Agents Another study elaborated on the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] derivatives, where dimethylamino)benzoic acid derivatives were prepared as analogues of previously reported compounds. These derivatives showed significant antitetrabenazine activity, suggesting their potential as central nervous system (CNS) agents. This research underscores the importance of such compounds in the development of new therapeutic agents for CNS disorders (Martin et al., 1981).

Anticancer Properties A study on the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, which included modifications similar to the structure , showed potent cytotoxicity against murine leukemia and lung carcinoma cell lines. Some derivatives exhibited IC50 values below 10 nM, indicating their strong anticancer properties. This research suggests the potential of structurally related compounds in cancer therapy (Deady et al., 2005).

Synthetic Methodology Development The development of novel synthetic methodologies using related compounds has also been a focus. For example, the synthesis of cyanoacetamide derivatives highlighted in one study demonstrates the role of similar compounds in the development of new heterocyclic compounds with potential applications in medicinal chemistry and drug discovery (Bialy & Gouda, 2011).